Cas no 89032-12-2 (Benzene, 1-chloro-2-ethyl-3-methoxy-)

• Product Name: Benzene, 1-chloro-2-ethyl-3-methoxy-
• CAS No: 89032-12-2
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 615154
• PubChem ID: 20269699
• Update Time: 2025-04-19

Benzene, 1-chloro-2-ethyl-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-ethyl-3-methoxy-
• 1-chloro-2-ethyl-3-methoxybenzene
• 89032-12-2
• DTXSID10604391
• SCHEMBL10987902

• Inchi： 1S/C9H11ClO/c1-3-7-8(10)5-4-6-9(7)11-2/h4-6H,3H2,1-2H3
• InChI Key： KZWWSKKYRGBJFH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC)OC

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles